Cas no 62039-82-1 (1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)-)

62039-82-1 structure
Product name:1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)-
1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)-
- 5-chloro-3-(4-cyanophenyl)-1H-indole-2-carbonitrile
- DTXSID50606334
- 62039-82-1
- SCHEMBL11623707
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- Inchi: InChI=1S/C16H8ClN3/c17-12-5-6-14-13(7-12)16(15(9-19)20-14)11-3-1-10(8-18)2-4-11/h1-7,20H
- InChI Key: MNQLBJGSVZGXMJ-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C#N)C2=C(NC3=C2C=C(C=C3)Cl)C#N
Computed Properties
- Exact Mass: 277.04084
- Monoisotopic Mass: 277.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 63.4Ų
Experimental Properties
- PSA: 63.37
1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)- Related Literature
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Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
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Hadrien Perron,Audrey Moores,Isabelle Demachy,Agusti Lledos,Yves Jean,Pascal Le Floch New J. Chem., 2004,28, 838-842
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
62039-82-1 (1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)-) Related Products
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